Cas no 1780257-75-1 (2-(5-chloropyrazin-2-yl)-2,2-difluoroacetic acid)

• Product Name: 2-(5-chloropyrazin-2-yl)-2,2-difluoroacetic acid
• CAS No: 1780257-75-1
• MF: C₆H₃ClF₂N₂O₂
• MW: 208.550027132034
• CID: 6107592
• PubChem ID: 84722777
• Update Time: 2025-06-26

2-(5-chloropyrazin-2-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloropyrazin-2-yl)-2,2-difluoroacetic acid
• SCHEMBL17164929
• Z3243529049
• 1780257-75-1
• EN300-1935286

• Inchi： 1S/C6H3ClF2N2O2/c7-4-2-10-3(1-11-4)6(8,9)5(12)13/h1-2H,(H,12,13)
• InChI Key： BSLCTSIEJFDKSS-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)C(C(=O)O)(F)F

Computed Properties

• Exact Mass: 207.9851114g/mol
• Monoisotopic Mass: 207.9851114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.1Ų

Additional information on 2-(5-chloropyrazin-2-yl)-2,2-difluoroacetic acid

2-(5-Chloropyrazin-2-yl)-2,2-difluoroacetic Acid (CAS No. 1780257-75-1)

2-(5-Chloropyrazin-2-yl)-2,2-difluoroacetic acid is a synthetic organic compound with the CAS registry number 1780257-75-1. This compound belongs to the class of fluorinated aromatic acids, which have gained significant attention in recent years due to their unique chemical properties and potential applications in various fields. The molecule consists of a pyrazine ring substituted with a chlorine atom at position 5 and a difluoroacetic acid group at position 2, making it a highly functionalized structure with promising chemical versatility.

The synthesis of 2-(5-chloropyrazin-2-yl)-2,2-difluoroacetic acid typically involves multi-step organic reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and fluorination processes. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions, significantly reducing the time required for the formation of the pyrazine derivative.

One of the most notable applications of this compound is in the field of pharmaceutical chemistry, where it serves as a valuable intermediate in the synthesis of bioactive molecules. The presence of both halogen atoms (chlorine and fluorine) and the aromatic pyrazine ring provides this compound with unique electronic properties that make it an ideal candidate for designing drugs targeting various biological pathways. Recent studies have highlighted its potential as an inhibitor of certain enzyme systems, particularly those involved in metabolic disorders and cancer.

In addition to its pharmaceutical applications, 2-(5-chloropyrazin-2-yl)-2,2-difluoroacetic acid has also found utility in agricultural chemistry, particularly as a component in herbicides and fungicides. Its ability to selectively inhibit specific plant enzymes while maintaining low toxicity to non-target organisms makes it a promising candidate for sustainable agricultural practices. Researchers are actively investigating its efficacy against various crop pathogens, with encouraging results reported in recent field trials.

The structural uniqueness of this compound also lends itself to applications in materials science. The fluorinated acetic acid group imparts hydrophobicity, while the pyrazine ring contributes to aromaticity and potential for π–π interactions. These properties make it a candidate for use in designing advanced materials such as organic semiconductors and high-performance polymers. Recent exploratory studies have demonstrated its potential as a building block for self-assembling monolayers and stimuli-responsive materials.

From an analytical standpoint, the characterization of CAS No. 1780257-75-1 has been significantly enhanced by modern spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These methods have provided detailed insights into its molecular structure, confirming the regioselectivity of substitution patterns on the pyrazine ring. Furthermore, computational chemistry tools like density functional theory (DFT) have been employed to study its electronic properties, aiding in the rational design of derivatives with enhanced bioactivity.

Looking ahead, the continued exploration of 2-(5-chloropyrazin-2-yl)-2,2-difluoroacetic acid is expected to yield further breakthroughs across multiple disciplines. Its role as a versatile building block in organic synthesis positions it as a key compound in both academic research and industrial development. As researchers delve deeper into its properties and applications, this compound is poised to make significant contributions to advancing modern science and technology.